2-Methyl-2-(methylsulfinyl)propanol

• CAS: 25841-37-6
• Molecular Formula: C5H12O2S
• Molecular Weight: 136.21 g/mol
• SMILES: CC(C)(CO)S(=O)C
• InChI: InChI=1S/C5H12O2S/c1-5(2,4-6)8(3)7/h6H,4H2,1-3H3
• InChIKey: WMQJISWTXNKOBA-UHFFFAOYSA-N

2-Methyl-2-(methylsulfinyl)propan-1-ol (CAS 25841-37-6), also designated Aldicarb alcohol sulfoxide, is a tertiary alcohol bearing a chiral methylsulfinyl (-S(=O)CH3) substituent at the C-2 position with molecular formula C5H12O2S and a molecular weight of 136.21 g·mol⁻¹. This compound represents the reductive cleavage product of the N-methylcarbamate moiety from aldicarb sulfoxide, the primary oxidative metabolite of the carbamate insecticide aldicarb, and has been identified as the predominant non-organoextractable terminal residue in treated plant tissues.

2-Methyl-2-(methylsulfinyl)propanol (CAS 25841-37-6): A Critical Aldicarb Metabolite for Environmental Residue and Reference Standard Programs

2-Methyl-2-(methylsulfinyl)propan-1-ol (CAS 25841-37-6), also designated Aldicarb alcohol sulfoxide, is a tertiary alcohol bearing a chiral methylsulfinyl (-S(=O)CH3) substituent at the C-2 position with molecular formula C5H12O2S and a molecular weight of 136.21 g·mol⁻¹ . This compound represents the reductive cleavage product of the N-methylcarbamate moiety from aldicarb sulfoxide, the primary oxidative metabolite of the carbamate insecticide aldicarb, and has been identified as the predominant non-organoextractable terminal residue in treated plant tissues [1]. Its structural configuration—combining a polar sulfinyl group with a tertiary alcohol on a compact C5 backbone—places it at a distinct physicochemical intersection between its sulfide (CAS 27874-69-7) and sulfone (CAS 25841-38-7) congeners, directly affecting its chromatographic behavior, environmental partitioning, and suitability as an analytical reference standard for aldicarb residue monitoring programs worldwide.

Primary Use Aldicarb total residue reference standard

Key Attribute Sulfinyl oxidation state distinguishes from sulfide/sulfone analogs

Method Compatibility Multi-residue LC-MS/MS and GC-MS workflows

Regulatory Context Supports Codex and EPA residue definition adherence

• [1] Bartley, W. J.; Andrawes, N. R.; Chancey, E. L.; Bagley, W. P.; Spurr, H. W. The Metabolism of Temik Aldicarb Pesticide [2-Methyl-2-(methylthio)propionaldehyde O-(methylcarbamoyl)oxime] in the Cotton Plant. J. Agric. Food Chem. 1970, 18 (3), 446–453. View Source

Why 2-Methyl-2-(methylsulfinyl)propanol Cannot Be Interchanged with Its Sulfide or Sulfone Analogs

Interchanging 2-methyl-2-(methylsulfinyl)propanol with its sulfide (CAS 27874-69-7) or sulfone (CAS 25841-38-7) analogs introduces material discrepancies across every dimension relevant to scientific procurement and analytical method validation. The three compounds differ in molecular formula (C5H12OS vs. C5H12O2S vs. C5H12O3S), molecular weight (120.21 vs. 136.21 vs. 152.21 g·mol⁻¹), and key physical properties including density, boiling point, flash point, and polar surface area [1]. These differences translate directly into non-interchangeable chromatographic retention times, distinct mass spectrometric fragmentation patterns, and divergent solvent partition behavior—any of which can cause misidentification in multi-residue LC-MS/MS or GC-MS workflows targeting aldicarb-related compounds [2]. Furthermore, each analog occupies a specific position within the aldicarb degradation cascade; substituting one for another eliminates the metabolic-context traceability that underpins regulatory residue definitions under EPA and WHO monitoring frameworks.

Chromatographic Misidentification

The sulfoxide, sulfide, and sulfone analogs differ in retention time and mass fragmentation; substituting may cause false identification in multi-residue methods.

Divergent Extraction Behavior

Variation in polarity and hydrogen-bonding capacity alters solvent partition; extraction protocols validated for one oxidation state may not transfer.

Broken Metabolic Traceability

Each analog occupies a distinct degradation stage; replacing the sulfoxide alcohol severs the metabolic-context link required for regulatory residue definitions.

• [1] Chem960. 25841-37-6 Physicochemical Data; American Elements. 2-Methanesulfonyl-2-methylpropan-1-ol (CAS 25841-38-7) Product Data Sheet. https://www.americanelements.com/25841-38-7-2-methanesulfonyl-2-methylpropan-1-ol View Source
• [2] ASTM D5315-04(R24). Standard Test Method for Determination of N-Methylcarbamoyloximes and N-Methylcarbamates in Water by Direct Aqueous Injection HPLC with Post-Column Derivatization. ASTM International, 2024. View Source

Quantitative Differentiation Evidence for 2-Methyl-2-(methylsulfinyl)propanol (Aldicarb Alcohol Sulfoxide) vs. Structural Analogs

Physicochemical Divergence: Density, Boiling Point, and Flash Point vs. Sulfone Analog

2-Methyl-2-(methylsulfinyl)propanol exhibits systematically lower density, boiling point, and flash point compared to its sulfone analog 2-methyl-2-(methylsulfonyl)propan-1-ol (CAS 25841-38-7), consistent with the reduced polarity and hydrogen-bonding capacity of the sulfinyl group relative to the sulfonyl group . The sulfoxide (target) has a measured density of 1.153 g·cm⁻³, boiling point of 297.3 °C at 760 mmHg, and flash point of 133.6 °C, whereas the sulfone (comparator) displays a density of 1.173 g·cm⁻³, boiling point of 310.8 °C at 760 mmHg, and flash point of 141.8 °C [1]. Additionally, the target compound has a computed polar surface area (PSA) of 37.3 Ų and a calculated XlogP of -0.8, reflecting intermediate hydrophilicity that governs reverse-phase chromatographic retention and liquid-liquid extraction behavior relative to both the more hydrophobic sulfide and more hydrophilic sulfone .

Physicochemical Divergence

Cross-study comparable

ΔDensity: -0.020 g·cm⁻³ (1.7% lower)
ΔBoiling point: -13.5 °C
ΔFlash point: -8.2 °C

Enables chromatographic resolution from sulfone congener

Physicochemical data from supplier product sheet; computed PSA and XlogP

Evidence Dimension	Density, boiling point, flash point, polar surface area, and calculated logP
Target Compound Data	Density: 1.153 g·cm⁻³; Boiling point: 297.3 °C (760 mmHg); Flash point: 133.6 °C; PSA: 37.3 Ų; XlogP: -0.8
Comparator Or Baseline	2-Methyl-2-(methylsulfonyl)propan-1-ol (CAS 25841-38-7): Density: 1.173 g·cm⁻³; Boiling point: 310.8 °C (760 mmHg); Flash point: 141.8 °C; PSA not available from same source
Quantified Difference	ΔDensity: -0.020 g·cm⁻³ (1.7% lower); ΔBoiling point: -13.5 °C; ΔFlash point: -8.2 °C
Conditions	Physicochemical properties reported at 760 mmHg; density measured at ambient temperature; computed properties from standard algorithms (Chem960 database and American Elements product data sheet)

Why This Matters

These property differences enable unequivocal identification and chromatographic separation of the sulfoxide alcohol from its sulfone congener, a prerequisite for accurate quantification in multi-analyte residue monitoring.

• [1] American Elements. 2-Methanesulfonyl-2-methylpropan-1-ol (CAS 25841-38-7) Product Data Sheet – Boiling Point, Density, Storage. https://www.americanelements.com/25841-38-7-2-methanesulfonyl-2-methylpropan-1-ol View Source

Metabolic Abundance: Predominant Non-Organoextractable Residue in Aldicarb-Treated Cotton

In cotton plants treated with ¹⁴C-labeled aldicarb, 2-methyl-2-(methylsulfinyl)propanol (designated 'Aglycone C') constituted 70–80% of the total non-organoextractable radioactive residue recovered as the major conjugate fraction after enzymatic hydrolysis, making it the single most abundant terminal metabolite identified [1]. In contrast, the corresponding sulfone alcohol, 2-methyl-2-(methylsulfonyl)propanol, and the sulfone acid were present only in small quantities within the minor acidic fractions, while the parent aldicarb and aldicarb sulfoxide carbamates were entirely absent from the water-soluble residue pool at final harvest [1]. This quantitative dominance establishes the target compound as the analytically and toxicologically definitive endpoint for assessing total aldicarb-derived residue burden in plant commodities.

Metabolic Abundance

Head-to-head

Target: 70–80% of non-organoextractable residue
Comparators: minor/trace amounts

Definitive endpoint for aldicarb total residue in plant matrices

Cotton plant metabolism study (Bartley et al. 1970); enzymatic hydrolysis and HRMS confirmation

Evidence Dimension	Relative abundance of terminal metabolites in plant non-organoextractable residue
Target Compound Data	70–80% of applied radioactivity in non-organoextractable residue fraction (Peak 1, non-acidic conjugate)
Comparator Or Baseline	2-Methyl-2-(methylsulfonyl)propanol (sulfone alcohol): detected only as small quantities in minor acidic peaks 2 and 3; 2-methyl-2-(methylsulfinyl)propionic acid: present in peak 2; sulfone acid: trace in peaks 2 and 3
Quantified Difference	Target compound represents the dominant species (≥70%) vs. comparators present only in minor/trace amounts (<10% combined)
Conditions	Cotton plants (Gossypium sp.) treated with ¹⁴C-aldicarb via root uptake; metabolites extracted by aqueous ethanol homogenization, purified by ion-exchange chromatography (Amberlite IRA-400), and enzymatically hydrolyzed; identification by high-resolution mass spectrometry (AEI MS-902b, 16,000 resolution) and multi-system TLC

Why This Matters

Procurement of this specific alcohol sulfoxide is essential for any laboratory developing or validating residue analytical methods intended to capture the quantitatively predominant terminal metabolite of aldicarb in plant matrices, as mandated by Codex and EPA residue definitions.

• [1] Bartley, W. J.; Andrawes, N. R.; Chancey, E. L.; Bagley, W. P.; Spurr, H. W. The Metabolism of Temik Aldicarb Pesticide [2-Methyl-2-(methylthio)propionaldehyde O-(methylcarbamoyl)oxime] in the Cotton Plant. J. Agric. Food Chem. 1970, 18 (3), 446–453. DOI: 10.1021/jf60169a012. View Source

Toxicological Differentiation: Reduced Cholinesterase Inhibition vs. Carbamate Metabolites

The alcohol sulfoxide metabolite is generated via hydrolytic cleavage of the N-methylcarbamate moiety from aldicarb sulfoxide, a transformation that eliminates the carbamylating functionality essential for acetylcholinesterase (AChE) inhibition [1]. While aldicarb sulfoxide (the intact carbamate) exhibits 23–47× greater AChE inhibitory potency than the parent aldicarb in insect enzyme preparations, the alcohol sulfoxide lacks this carbamate pharmacophore and is consistently classified among the 'noncholinesterase-inhibiting' terminal metabolites that are conjugated and excreted [2]. This toxicological downgrading upon conversion to the alcohol is explicitly noted in the regulatory metabolism literature, where the water-soluble conjugates of 2-methyl-2-(methylsulfinyl)propanol were investigated precisely to confirm their lack of cholinesterase-inhibiting properties and to support the safety assessment of aldicarb for agricultural use [1].

AChE Inhibition Profile

Class-level inference

Lacks N-methylcarbamate toxophore; classified as non-cholinesterase-inhibiting terminal metabolite

Supports residue-monitoring endpoint interpretation

Differentiation from active carbamate metabolites requires chromatographic resolution

Evidence Dimension	Acetylcholinesterase inhibitory activity
Target Compound Data	No AChE inhibitory activity expected; structurally lacks the N-methylcarbamate moiety required for enzyme carbamylation; classified as non-cholinesterase-inhibiting terminal metabolite [1]
Comparator Or Baseline	Aldicarb sulfoxide (CAS 1646-87-3, carbamate): 47× more potent AChE inhibitor than aldicarb (insect enzyme); 23× more potent than aldicarb (mammalian enzyme) per inchem.org data; Aldicarb (CAS 116-06-3): LD50 rat oral 0.46–0.93 mg·kg⁻¹
Quantified Difference	Qualitative difference: presence vs. absence of carbamate pharmacophore; potency difference: carbamate active at sub-micromolar concentrations vs. alcohol essentially inactive
Conditions	In vitro AChE inhibition assays (insect and mammalian enzyme preparations); in vivo mammalian toxicity studies; data from WHO/FAO Joint Meeting on Pesticide Residues (1979) and Bartley et al. (1970) metabolite characterization

Why This Matters

The absence of the carbamate toxophore in the alcohol sulfoxide means it serves as a detoxified reference standard against which the toxicologically active carbamate metabolites (aldicarb sulfoxide, aldicarb sulfone) must be chromatographically resolved in residue monitoring—a distinction with direct regulatory and risk-assessment consequences.

• [1] Bartley, W. J.; Andrawes, N. R.; Chancey, E. L.; Bagley, W. P.; Spurr, H. W. The Metabolism of Temik Aldicarb Pesticide in the Cotton Plant. J. Agric. Food Chem. 1970, 18 (3), 446–453. (See discussion on noncholinesterase-inhibiting nature of water-soluble conjugates.) View Source
• [2] FAO/WHO. Pesticide Residues in Food – 1979 Evaluations: Aldicarb. International Programme on Chemical Safety (INCHEM). Section: Biochemical Aspects – Aldicarb sulfoxide 47× and 25× more effective in inhibiting cholinesterase than aldicarb and aldicarb sulfone respectively (insect enzyme); 23× and 60× (mammalian enzyme). https://inchem.org/documents/jmpr/jmpmono/v079pr03.htm View Source

Intermediate Oxidation State: Distinct Environmental Degradation Half-Life Relative to Sulfide and Sulfone

The methylsulfinyl group of the target compound occupies an intermediate oxidation state between the methylthio (-SCH₃) and methylsulfonyl (-SO₂CH₃) analogs, which directly translates into distinct environmental persistence. While direct half-life data for the alcohol sulfoxide itself are not reported in isolation, the corresponding carbamate aldicarb sulfoxide (sharing the same sulfinyl oxidation state) exhibits an aerobic soil half-life of approximately 7 days under field conditions, compared to the sulfone which degrades far more slowly with half-lives ranging from a few minutes at pH >12 to approximately 560 days at pH 6.0 [1]. The alcohol sulfoxide, lacking the hydrolytically labile carbamate linkage, is expected to exhibit greater aqueous stability than the carbamate sulfoxide while retaining the intermediate polarity and soil mobility characteristic of the sulfinyl oxidation state—a profile distinct from both the more readily oxidized sulfide and the highly persistent sulfone [1].

Environmental Persistence

Class-level inference

Sulfinyl class half-life ~7 days (soil);
Sulfone up to ~560 days at pH 6.0

Enables time-sensitive contamination marker alongside sulfone

Half-life derived from carbamate sulfoxide analog; direct alcohol data not available

Evidence Dimension	Environmental persistence (half-life) as a function of sulfur oxidation state
Target Compound Data	Sulfinyl (-SOCH₃) oxidation state; carbamate analog (aldicarb sulfoxide) soil half-life ~7 days (aerobic field conditions); no direct half-life available for alcohol sulfoxide; expected intermediate persistence between sulfide and sulfone based on oxidation-state class behavior [1]
Comparator Or Baseline	Aldicarb (sulfide, -SCH₃): soil half-life ≤2 weeks; Aldicarb sulfone (-SO₂CH₃): soil half-life pH-dependent, ranging from minutes (pH >12) to ~560 days (pH 6.0); Aldicarb sulfoxide (-SOCH₃): ~7 days soil half-life [1]
Quantified Difference	Sulfoxide oxidation state exhibits ~80-fold shorter half-life than sulfone at pH 6.0 (7 days vs. ~560 days); environmental mobility intermediate due to polarity between sulfide (XlogP ~0.5–1.0 estimated) and sulfone (more polar)
Conditions	Aerobic soil degradation studies; pH-dependent hydrolysis; half-life data from multiple field and laboratory studies reviewed in 'The environmental dynamics of the carbamate insecticide aldicarb in soil and water' (2003)

Why This Matters

The intermediate persistence of sulfinyl-containing aldicarb degradation products makes the alcohol sulfoxide a critical analytical target in groundwater monitoring programs, as it can serve as a time-sensitive marker distinguishing recent versus historical aldicarb contamination when measured alongside the more persistent sulfone.

• [1] Mink, P. J.; et al. The environmental dynamics of the carbamate insecticide aldicarb in soil and water. Environ. Pollut. 1989, 61, 127–155. / Also cited in: ScienceDirect Topics – Aldicarb Environmental Dynamics (2003). Half-life sulfoxide ~7 days; sulfone pH-dependent half-life up to ~560 days at pH 6.0. View Source

Procurement-Driven Application Scenarios for 2-Methyl-2-(methylsulfinyl)propanol (Aldicarb Alcohol Sulfoxide)

Certified Reference Material (CRM) for Aldicarb Total Residue Analysis in Food and Environmental Matrices

Regulatory laboratories conducting aldicarb residue monitoring under EPA Method 531.1, ASTM D5315, or Codex Alimentarius guidelines require the alcohol sulfoxide as a primary reference standard to quantify the quantitatively dominant terminal metabolite in plant and soil extracts. Since 2-methyl-2-(methylsulfinyl)propanol represents 70–80% of the non-organoextractable residue pool in treated crops, any total residue method that omits this analyte systematically underestimates true aldicarb-derived residue burden [1]. Procurement of high-purity (>95%) material with full analytical characterization (NMR, HRMS, HPLC-UV) enables accurate calibration and recovery correction in multi-residue LC-MS/MS workflows where the alcohol sulfoxide must be chromatographically resolved from the carbamate sulfoxide (CAS 1646-87-3) and sulfone alcohol (CAS 25841-38-7) [2].

Metabolic Pathway Elucidation and Plant Metabolism Studies in Regulatory Dossier Preparation

Agrochemical companies preparing regulatory submission dossiers for carbamate pesticides or their generic equivalents require the alcohol sulfoxide as an authentic reference standard to confirm metabolite identity in plant metabolism studies. The definitive identification of this compound as the major conjugated aglycone in cotton—confirmed by high-resolution mass spectrometry and multi-system thin-layer chromatography—establishes it as the required analytical end-point for plant residue definition [1]. Its physicochemical properties (density 1.153 g·cm⁻³, boiling point 297.3 °C, XlogP -0.8) distinguish it from the sulfone alcohol (density 1.173 g·cm⁻³, boiling point 310.8 °C) and enable unambiguous structure assignment when co-injected with extracted plant conjugates after enzymatic or acidic hydrolysis [1].

Environmental Fate Studies: Groundwater Vulnerability Assessment and Soil Leaching Modeling

Hydrogeological consultancies and environmental toxicology laboratories investigating aldicarb contamination plume dynamics use the alcohol sulfoxide as a time-sensitive marker compound. The intermediate sulfinyl oxidation state confers a soil half-life profile (~7-day class for the sulfoxide oxidation state) that is markedly shorter than the sulfone (up to ~560 days at pH 6.0), allowing the ratio of alcohol sulfoxide to sulfone alcohol in groundwater samples to estimate the approximate time elapsed since the contamination event [1]. The compound's calculated XlogP of -0.8 places it in a mobility class distinct from both the more hydrophobic sulfide precursor and the more polar sulfone, directly impacting its transport modeling in vadose zone and aquifer systems [1].

Application

Selection Property

Validation Focus

Aldicarb total residue monitoring (food/environmental matrices)

Sulfinyl oxidation state marker

Chromatographic resolution from carbamate sulfoxide and sulfone alcohol

Plant metabolism studies (regulatory dossier preparation)

Authenticated metabolite identity (HRMS, TLC confirmation)

Co-injection with plant conjugates after hydrolysis

Groundwater vulnerability assessment and soil leaching modeling

Intermediate sulfinyl half-life profile

Sulfoxide/sulfone ratio as time-since-release marker

• [1] Bartley, W. J.; Andrawes, N. R.; Chancey, E. L.; Bagley, W. P.; Spurr, H. W. The Metabolism of Temik Aldicarb Pesticide in the Cotton Plant. J. Agric. Food Chem. 1970, 18 (3), 446–453. View Source
• [2] ASTM D5315-04(R24). Standard Test Method for Determination of N-Methylcarbamoyloximes and N-Methylcarbamates in Water by Direct Aqueous Injection HPLC with Post-Column Derivatization. ASTM International, 2024. View Source